Cas no 1578-21-8 (3,3-Dibromoprop-2-enoic Acid)

3,3-Dibromoprop-2-enoic acid is a brominated unsaturated carboxylic acid with the molecular formula C₃H₂Br₂O₂. This compound is characterized by its reactive α,β-unsaturated carbonyl structure, making it a valuable intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds and functionalized acrylates. The presence of two bromine atoms at the β-position enhances its electrophilic reactivity, facilitating nucleophilic substitution and cyclization reactions. It is commonly employed in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s high purity and stability under controlled conditions ensure consistent performance in synthetic applications. Proper handling is required due to its potential irritant properties.
3,3-Dibromoprop-2-enoic Acid structure
3,3-Dibromoprop-2-enoic Acid structure
Product Name:3,3-Dibromoprop-2-enoic Acid
CAS No:1578-21-8
MF:C3Br2O2
MW:227.838899612427
CID:1057952
PubChem ID:13250147
Update Time:2025-05-20

3,3-Dibromoprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3,3-Dibromopropenoic acid
    • 3,3-Dibromoacrylic acid
    • 3,3-dibromoprop-2-enoic acid
    • LMFA01090078
    • 3,3-dibromo-2-propenoic acid
    • SCHEMBL11689457
    • Z1416198234
    • BAA57821
    • MLS001076242
    • DTXSID30532001
    • 3,3-Dibromoprop-2-enoicacid
    • HY-133653
    • AKOS028113836
    • SMR000639128
    • DB-338992
    • EN300-115394
    • CS-0128479
    • CHEMBL1521683
    • InChI=1/C3H2Br2O2/c4-2(5)1-3(6)7/h1H,(H,6,7)
    • 1578-21-8
    • HMS2267P11
    • VWWPGQPTCCQNIO-UHFFFAOYSA-
    • 2-Propenoic acid, 3,3-dibromo-
    • NS00133652
    • 3,3-Dibromoprop-2-enoic Acid
    • Inchi: 1S/C3Br2O2/c4-2(5)1-3(6)7
    • InChI Key: MMNDXYHNWUXEHW-UHFFFAOYSA-N
    • SMILES: [O]C(/[C]=C(\Br)/Br)=O |^1:0,2|

Computed Properties

  • Exact Mass: 229.84011g/mol
  • Monoisotopic Mass: 227.84215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 2.3323 (rough estimate)
  • Melting Point: 86.3°C
  • Boiling Point: 245°C (estimate)
  • Refractive Index: 1.5220 (estimate)

3,3-Dibromoprop-2-enoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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